Cas no 92302-55-1 (Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)-)

Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)- structure
92302-55-1 structure
Product Name:Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)-
CAS No:92302-55-1
MF:C26H36N2O3
MW:424.575647354126
CID:807930
PubChem ID:65832
Update Time:2025-04-19

Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)-
    • 2-(3,4-dimethoxyphenyl)-5-[2-(3-methoxyphenyl)ethyl-methylamino]-2-propan-2-ylpentanenitrile
    • Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-met...
    • D888,(-)
    • Q5266508
    • D 888
    • CAS_107928
    • Devapamilo [Spanish]
    • 2-(3,4-dimethoxyphenyl)-5-{[2-(3-methoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile
    • Devapamilo
    • Desmethoxyverapamil
    • BENZENEACETONITRILE, 3,4-DIMETHOXY-.ALPHA.-(3-((2-(3-METHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-.ALPHA.-(1-METHYLETHYL)-
    • DTXSID60869094
    • BCP07452
    • CHEMBL2074792
    • 2-(3,4-Dimethoxyphenyl)-2-isopropyl-5-((m-methoxyphenethyl)methylamino)valeronitrile
    • FT-0650665
    • Devapamilum
    • 92302-55-1
    • M6142PTV7J
    • AKOS015891387
    • UNII-M6142PTV7J
    • SCHEMBL93671
    • CAS_65832
    • 5-(N-(3-methoxyphenethyl)-N-methylamino)-2-isopropyl-2-(3,4-dimethoxyphenyl)pentanenitrile
    • Devapamil [INN]
    • DEVAPAMIL, (+/-)-
    • CHEBI:34673
    • 2-(3,4-dimethoxyphenyl)-2-isopropyl-5-{[2-(3-methoxyphenyl)ethyl](methyl)amino}pentanenitrile
    • NSC_107928
    • D888,(+)
    • Devapamil
    • NSC_65832
    • NS00126036
    • BDBM82057
    • (+/-)-Devapamil
    • D 888; Desmethoxyverapamil; Devapamil
    • Devapamilum [Latin]
    • ()-Devapamil
    • 2-(3,4-dimethoxyphenyl)-2-isopropyl-5-((3-methoxyphenethyl)(methyl)amino)pentanenitrile
    • Inchi: 1S/C26H36N2O3/c1-20(2)26(19-27,22-11-12-24(30-5)25(18-22)31-6)14-8-15-28(3)16-13-21-9-7-10-23(17-21)29-4/h7,9-12,17-18,20H,8,13-16H2,1-6H3
    • InChI Key: VMVKIDPOEOLUFS-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)C(C#N)(CCCN(C)CCC1C=CC=C(C=1)OC)C(C)C)OC

Computed Properties

  • Exact Mass: 424.272593
  • Monoisotopic Mass: 424.272593
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 12
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.047
  • Boiling Point: 567°Cat760mmHg
  • Flash Point: 296.7°C
  • Refractive Index: 1.529

Benzeneacetonitrile,3,4-dimethoxy-a-[3-[[2-(3-methoxyphenyl)ethyl]methylamino]propyl]-a-(1-methylethyl)- Pricemore >>

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